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Dimethomorph (CAS 110488-70-5) is a systemic morpholine fungicide belonging to the cinnamic acid

derivative class, primarily used against peronosporomycetes plant pathogens such as downy mildew and

Phytophthora species [1] [2] [3]. Its molecular structure exhibits geometrical isomerism (E/Z), with

commercial products typically being a mixture and only the Z-isomer possessing significant fungicidal

activity [3].

The table below summarizes its fundamental molecular identity and key physicochemical parameters:

Property

Value | Description

IUPAC Name

Chemical Formula

Molecular Mass

CAS RN

Melting Point

Purity (Analytical Std.)

Water Solubility (20 °C, pH 7)

Octanol-Water Partition
Coefficient (Log P)

(EZ)-4-[3-(4-chlorophenyl)-3-(3,4-
dimethoxyphenyl)acryloyllmorpholine [3]

C21H22CINOa4 [2] [3] [4]

387.86 g/mol [3] [4]

110488-70-5 [1] [3] [4]

125.2 - 137.2 °C [2] [3]

>098% [4]

28.95 mg L1 [3]

2.68 [3]
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Property Value |/ Description

Physical State Colourless to grey crystalline powder [3]

Synthesis Pathways and Methodologies

The synthesis of dimethemorph involves a condensation reaction, and several catalytic methods have been
patented to improve yield and purity. The following diagram illustrates a generalized experimental workflow

for its production, integrating common steps from these protocols.
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(Start: Raw Materials)

Reaction Setup:
- Catalyst Addition
- Solvent Addition
- Inert Atmosphere (N2)

Condensation Reaction
(Controlled Temperature & Time)

Post-Reaction Processing:
- Cooling
- Quenching
- Phase Separation

Purification:
- Solvent Extraction
- Washing (Alkaline Solution)
- Distillation

Isolation:
- Filtration
- Crystallization

Final Product:

Dimethomorph

Click to download full resolution via product page

Generalized experimental workflow for dimethomorph synthesis.
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Detailed Catalytic Methods

Different catalytic systems offer varying advantages in synthesis efficiency:

e Lewis Base Catalysis: One-pot synthesis using a Lewis base catalyst involves reacting 3,4-
dimethoxyphenylacetonitrile and 4-chlorobenzaldehyde in a solvent like toluene. The reaction mixture
is heated under reflux for dehydration, followed by cooling, alkaline washing, solvent recovery, and

crystallization to obtain the product [5].

e Copper-Vanadium Compound Catalyst: Using 4-chloro-3,4-dimethoxybenzophenone and N-
acetylmorpholine as raw materials with a copper-vanadium compound catalyst reportedly achieves

high synthesis yields exceeding 93% [6].

e Alkaline Catalyst with Supplemental Washing: Sodium tert-butoxide is used as a primary catalyst
for the reaction between 3,4-dimethoxy-4-chloro-benzophenone and acetylmorpholine. A key
refinement involves adding a step to wash the reactants with a sodium hydroxide solution. This
compensates for the decomposition of sodium tert-butoxide upon contact with water, helping to

maintain catalytic efficiency and improve the final conversion rate and purity of dimethomorph [7].

Environmental Fate and Ecotoxicology

Understanding the behavior and impact of dimethomorph in the environment is critical for its risk

assessment.
Aspect Property / Value
Aqueous Photolysis Primary degradation pathway in surface waters; half-life from days to

months depending on season, water depth, and chemistry (e.g., DOC,
nitrate levels) [8].

Main Photodegradation = Reactions with OH radicals (favored in low-DOC waters) and triplet states
Pathways of chromophoric dissolved organic matter ((CDOM*) [8].

Key Photoproducts N-formylmorpholine, 4-chloroacetophenone, and 4-chlorobenzoic acid
(transformation may decrease acute toxicity) [8].
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Aspect Property | Value

Soil & Water Moderately persistent in soil and water systems [3].
Persistence

Mobility Moderately mobile (GUS: Transition state) [3].

Ecotoxicity Moderate acute and chronic toxicity to fish, Daphnia, bees, and earthworms
[3].

Human Health Low mammalian oral toxicity but classified as a suspected endocrine

disruptor [3].

Analytical and Experimental Protocols

Analytical Standard and Instrumentation

Dimethomorph is available as a PESTANAL analytical standard [1]. It is suitable for analysis using HPL.C
(particularly with UV detection) and gas chromatography (GC) [1]. Liquid chromatography with tandem
mass spectrometry (LC-MS/MS) is also widely used for residue analysis in complex matrices like plants and

soil [4].

Protocol for Determination in Dried Hops

The following is a general method based on the application noted for the analytical standard [1]:

e Sample Preparation: The dried hop sample is likely ground to a homogeneous consistency.

¢ Solvent Extraction: The analytes are extracted from the sample using a suitable organic solvent.

¢ Cleanup and Concentration: The extract undergoes cleanup procedures (e.g., solid-phase
extraction) to remove interfering co-extractives and may be concentrated.

¢ Instrumental Analysis: The processed extract is analyzed using Liquid Chromatography with
Ultraviolet detection (LC-UV).

¢ Quantification: Dimethomorph is quantified by comparing the peak area or height to a calibration
curve generated from the analytical standard.
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Biodegradation Study Protocol

A study on microbial degradation provides a methodology for examining dimethomerph breakdown in

water and soil [4]:

¢ Immobilization of Bacteria: Bacillus cereus WL08 is immobilized onto a support matrix of bamboo
charcoal and sodium alginate.

e Exposure: The immobilized bacteria are introduced into polluted water and soil samples containing
dimethomorph.

¢ Incubation & Sampling: The systems are incubated under controlled conditions, with samples taken
at predetermined time intervals.

¢ Analysis & Monitoring: The residual concentration of dimethomorph in the samples is monitored
over time to determine the rate of degradation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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